Cas no 175277-49-3 (6-Methoxypyridine-3-carbothioamide)

6-Methoxypyridine-3-carbothioamide structure
175277-49-3 structure
Product Name:6-Methoxypyridine-3-carbothioamide
CAS No:175277-49-3
MF:C7H8N2OS
MW:168.216219902039
MDL:MFCD00173803
CID:66015
PubChem ID:2745979
Update Time:2024-11-01

6-Methoxypyridine-3-carbothioamide Chemical and Physical Properties

Names and Identifiers

    • 6-Methoxypyridine-3-carbothioamide
    • 6-Methoxypyridine-3-carbothioanide
    • AC1MCKKY
    • AC1Q4F9Z
    • AG-E-25653
    • CTK4D5806
    • Maybridge1_008676
    • Oprea1_273258
    • SBB055603
    • 2-METHOXYPYRIDINE-5-THIOCARBOXAMIDE
    • 3-PyridinecarbothioaMide, 6-Methoxy-
    • 3-Pyridinecarbothioamide,6-methoxy-(9CI)
    • 6-Methoxy-thionicotinamide
    • 3-Pyridinecarbothioamide,6-methoxy-
    • 6-methoxythionicotinamide
    • HMS566C08
    • YAKXWVMVPOHRGZ-UHFFFAOYSA-N
    • 6-methoxy-3-pyridinecarbothioamide
    • VP14859
    • ZB00429
    • MFCD00173803
    • SCHEMBL513126
    • AMY6535
    • EN300-1263792
    • CS-0150224
    • AKOS000180299
    • SB52641
    • DS-13490
    • A812009
    • CHEBI:194874
    • 6-methoxypyridine-3-carbothioamide, AldrichCPR
    • 175277-49-3
    • DTXSID80372595
    • SR-01000634263-1
    • CCG-44429
    • SN4
    • FT-0621200
    • DB-044187
    • MDL: MFCD00173803
    • Inchi: 1S/C7H8N2OS/c1-10-6-3-2-5(4-9-6)7(8)11/h2-4H,1H3,(H2,8,11)
    • InChI Key: YAKXWVMVPOHRGZ-UHFFFAOYSA-N
    • SMILES: S=C(C1=CN=C(C=C1)OC)N

Computed Properties

  • Exact Mass: 168.03600
  • Monoisotopic Mass: 168.03573406g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 80.2

Experimental Properties

  • Melting Point: 150 °C
  • PSA: 80.23000
  • LogP: 1.42470

6-Methoxypyridine-3-carbothioamide Security Information

  • Hazard Category Code: 36/37/38-43
  • Safety Instruction: S26; S36/37/39
  • Hazardous Material Identification: Xi
  • Safety Term:S26;S37/39
  • Risk Phrases:R36/37/38

6-Methoxypyridine-3-carbothioamide Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-Methoxypyridine-3-carbothioamide Pricemore >>

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